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Compound of Interest

Compound Name: Tribenzyl phosphite

Cat. No.: B092684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety information for

tribenzyl phosphite. A complete Safety Data Sheet (SDS) with comprehensive quantitative

data was not available through the conducted searches. The information herein should be used

as a guide and supplemented with the official SDS from the manufacturer or supplier before

any handling or use of this chemical.

Introduction
Tribenzyl phosphite (CAS No. 15205-57-9) is an organophosphorus compound used in

various chemical syntheses. Due to its chemical properties, it requires careful handling to

mitigate potential risks to laboratory personnel and the environment. This guide outlines the

known hazards, safety precautions, and handling guidelines for tribenzyl phosphite to ensure

its safe use in a research and development setting.

Hazard Identification and Classification
Tribenzyl phosphite is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its irritant properties.

GHS Classification:[1]
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Skin Irritation: Category 2 (H315: Causes skin irritation)

Eye Irritation: Category 2 (H319: Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (H335:

May cause respiratory irritation)

GHS Pictogram:

alt text

Signal Word:Warning[1]

Hazard Statements (H-phrases):[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):[1]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362

Storage: P403+P233, P405

Disposal: P501

A detailed breakdown of these precautionary statements is provided in the relevant sections of

this guide.

Physical and Chemical Properties
A comprehensive list of physical and chemical properties is essential for safe handling and

storage. The following data has been compiled from available sources.
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Property Value

Molecular Formula C₂₁H₂₁O₃P

Molecular Weight 352.36 g/mol

Appearance Colorless liquid or solid

Boiling Point 142°C

Sensitivity Moisture sensitive

CAS Number 15205-57-9

Note: This table is based on limited available data and should be verified with the supplier's

official documentation.

Experimental Protocols and Handling Guidelines
Due to the lack of specific, published experimental protocols for the routine safe handling of

tribenzyl phosphite, the following section outlines a general protocol for handling air- and

moisture-sensitive, irritant chemicals. This should be adapted to specific laboratory conditions

and experimental designs.

Personal Protective Equipment (PPE)
Adequate PPE is mandatory when handling tribenzyl phosphite.
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PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection

A flame-retardant lab coat and chemically

resistant gloves (e.g., nitrile, neoprene). Ensure

gloves are inspected before use and changed

frequently.

Respiratory Protection

All handling of tribenzyl phosphite should be

conducted in a certified chemical fume hood. If

there is a risk of inhalation, a NIOSH-approved

respirator should be used.

General Handling Protocol
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Have an emergency plan in place, including the location of safety showers, eyewash

stations, and spill kits.

Ensure all glassware is dry and free of contaminants.

Handling:

Conduct all manipulations of tribenzyl phosphite within the chemical fume hood.

Use compatible, dry, and inert equipment (e.g., syringes, cannulas) for transfers.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Avoid inhalation of any vapors or mists.
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Storage:

Store in a cool, dry, and well-ventilated area.

Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to

prevent degradation from moisture.

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste tribenzyl phosphite and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: Evacuate the area. Wear appropriate PPE. Contain the spill with an inert absorbent

material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for

hazardous waste disposal. Ventilate the area thoroughly.

Visualizations
Hazard Profile Diagram
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Caption: GHS hazard classification for tribenzyl phosphite.

Safe Handling Workflow
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Caption: General workflow for the safe handling of tribenzyl phosphite.
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Conclusion
Tribenzyl phosphite is a valuable chemical reagent that can be used safely with appropriate

precautions. The primary hazards are skin, eye, and respiratory irritation. Adherence to the

guidelines outlined in this document, including the consistent use of appropriate personal

protective equipment and a certified chemical fume hood, is essential for minimizing risk.

Always consult the manufacturer's Safety Data Sheet for the most complete and up-to-date

information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b092684?utm_src=pdf-body
https://www.benchchem.com/product/b092684?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tribenzyl-phosphite
https://pubchem.ncbi.nlm.nih.gov/compound/Tribenzyl-phosphite
https://www.benchchem.com/product/b092684#safety-precautions-and-handling-guidelines-for-tribenzyl-phosphite
https://www.benchchem.com/product/b092684#safety-precautions-and-handling-guidelines-for-tribenzyl-phosphite
https://www.benchchem.com/product/b092684#safety-precautions-and-handling-guidelines-for-tribenzyl-phosphite
https://www.benchchem.com/product/b092684#safety-precautions-and-handling-guidelines-for-tribenzyl-phosphite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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